Cas no 2138174-68-0 (5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol)

5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring both furan and tetrahydropyridine moieties, offering versatile reactivity for synthetic applications. The presence of a hydroxyl group at the 3-position enhances its utility as a chiral building block in pharmaceutical and agrochemical synthesis. Its furan ring contributes to electron-rich properties, facilitating participation in cycloaddition and cross-coupling reactions. The tetrahydropyridine scaffold is valuable for constructing nitrogen-containing frameworks, often found in bioactive molecules. This compound’s structural features make it a promising intermediate for developing novel therapeutic agents or functional materials. High purity and well-defined stereochemistry further ensure reproducibility in research and industrial applications.
5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol structure
2138174-68-0 structure
Product Name:5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2138174-68-0
MF:C9H11NO2
MW:165.189142465591
CID:5824527
PubChem ID:165718020
Update Time:2025-05-24

5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-742728
    • 2138174-68-0
    • 5-(furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • Inchi: 1S/C9H11NO2/c11-8-4-7(5-10-6-8)9-2-1-3-12-9/h1-4,8,10-11H,5-6H2
    • InChI Key: BAHFRMSFSDBJAY-UHFFFAOYSA-N
    • SMILES: OC1C=C(C2=CC=CO2)CNC1

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 45.4Ų

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Additional information on 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol

5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138174-68-0): An Emerging Compound in Medicinal Chemistry

5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138174-68-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydropyridines, which are known for their diverse pharmacological properties. The presence of a furan ring in its structure adds an additional layer of complexity and functionality, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol consists of a six-membered ring with a furan substituent at the 5-position and a hydroxyl group at the 3-position. The tetrahydropyridine ring is partially saturated, providing flexibility and potential for conformational changes that can influence its biological activity. The furan ring, a five-membered heterocycle containing an oxygen atom, is known for its electron-rich nature and ability to participate in various chemical reactions.

Recent studies have explored the potential of 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol have also been studied to assess its suitability as a therapeutic agent. Initial findings indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize these properties and ensure the safety and efficacy of the compound in clinical settings.

In terms of safety and toxicity, preliminary assessments suggest that 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays have shown minimal effects on cell viability at concentrations relevant to therapeutic use. Additionally, animal studies have not reported any significant adverse effects at tested doses. However, comprehensive toxicological evaluations are ongoing to ensure the long-term safety of this compound.

The synthesis of 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol has been optimized using modern synthetic techniques to improve yield and purity. Various synthetic routes have been explored, including the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis methods. These approaches have enabled the efficient production of this compound on both laboratory and industrial scales.

In conclusion, 5-(Furan-2-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138174-68-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.

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